![molecular formula C16H16O4 B1236340 Uvangoletin](/img/structure/B1236340.png)
Uvangoletin
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Overview
Description
Uvangoletin, also known as zhongjiefeng, belongs to the class of organic compounds known as 2'-hydroxy-dihydrochalcones. These are organic compounds containing dihydrochalcone skeleton that carries a hydroxyl group at the 2'-position. Thus, this compound is considered to be a flavonoid lipid molecule. This compound is considered to be a practically insoluble (in water) and relatively neutral molecule.
Scientific Research Applications
Apoptosis Induction in Cancer Cells
Uvangoletin has shown potential in cancer research, particularly for its ability to induce apoptosis in cancer cells. A study by Zheng et al. (2016) found that this compound induced apoptosis in HL-60 cells, a type of leukemia cell, through a mitochondria-mediated pathway. It downregulated anti-apoptotic proteins and upregulated pro-apoptotic proteins, leading to the release of cytochrome c from mitochondria to the cytoplasm. Importantly, this study highlighted that this compound did not cause adverse reactions like myelosuppression, leucopenia, or gastrointestinal tract disturbances, which are common side effects of many cancer treatments (Zheng et al., 2016).
Superoxide Scavenging Properties
This compound has been identified in various natural sources, like Cedrelopsis grevei seeds. Koorbanally et al. (2003) reported the isolation of this compound and other compounds from these seeds, with this compound showing superoxide scavenging properties. This suggests its potential role in combating oxidative stress, which is implicated in various diseases and aging processes (Koorbanally et al., 2003).
Cytotoxicity and Antioxidative Activity
A comparative study on the cytotoxicity and antioxidative activity of various flavonoids, including this compound, was conducted by Li et al. (2008). They found that this compound exhibited marked cytotoxicity and discussed the relationships between its structure and its antioxidative and cytotoxic activities. This research provides insights into the dual nature of flavonoids like this compound, which can be beneficial at certain doses and potentially harmful at higher doses (Li et al., 2008).
Antibacterial Activity
This compound has also been studied for its antibacterial properties. Isobe et al. (2002) isolated this compound from the Brazilian medicinal plant Pariparoba and found it to exhibit significant antibacterial activity against Helicobacter pylori, a bacterium linked to stomach ulcers and cancer (Isobe et al., 2002).
Anti-HIV-1 Protease Activity
In the search for anti-HIV treatments, Cheenpracha et al. (2006) identified this compound among other compounds from the methanol extract of Boesenbergia pandurata rhizomes. They found that some of these compounds, including this compound, showed mild anti-HIV-1 protease activity. This suggests a potential avenue for the development of new HIV treatments (Cheenpracha et al., 2006).
Insecticidal Activity
This compound was also identified as one of the compounds isolated from Piper species in a study by Murillo et al. (2014). They tested these compounds against Spodoptera frugiperda, a crop pest, and found that some, including this compound, showed insecticidal activity. This research highlights the potential use of this compound in pest management strategies (Murillo et al., 2014).
Properties
Molecular Formula |
C16H16O4 |
---|---|
Molecular Weight |
272.29 g/mol |
IUPAC Name |
1-(2,4-dihydroxy-6-methoxyphenyl)-3-phenylpropan-1-one |
InChI |
InChI=1S/C16H16O4/c1-20-15-10-12(17)9-14(19)16(15)13(18)8-7-11-5-3-2-4-6-11/h2-6,9-10,17,19H,7-8H2,1H3 |
InChI Key |
FYPYWIYWMVCNCS-UHFFFAOYSA-N |
SMILES |
COC1=CC(=CC(=C1C(=O)CCC2=CC=CC=C2)O)O |
Canonical SMILES |
COC1=CC(=CC(=C1C(=O)CCC2=CC=CC=C2)O)O |
Synonyms |
uvangoletin zhongjiefeng |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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